tert-Butyl 2-azaspiro[3.3]heptan-6-ylcarbamate hydrochloride

• IUPAC Name: tert-butyl N-(2-azaspiro[3.3]heptan-6-yl)carbamate;hydrochloride
• InChI: InChI=1S/C11H20N2O2.ClH/c1-10(2,3)15-9(14)13-8-4-11(5-8)6-12-7-11;/h8,12H,4-7H2,1-3H3,(H,13,14);1H
• InChI Key: KWCLMLVKQUKPEG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC2(C1)CNC2.Cl
• Molecular Formula: C11H21ClN2O2
• Molecular Weight: 248.75 g/mol
• CAS RN: 1956355-97-7

Description

“tert-Butyl 2-azaspiro[3.3]heptan-6-ylcarbamate hydrochloride” is a chemical compound with the CAS Number: 2173991-80-3. It has a molecular weight of 262.78.

Molecular Structure Analysis

The InChI code for “tert-Butyl 2-azaspiro[3.3]heptan-6-ylcarbamate hydrochloride” is 1S/C12H22N2O2.ClH/c1-11(2,3)16-10(15)14-6-9-4-12(5-9)7-13-8-12;/h9,13H,4-8H2,1-3H3,(H,14,15);1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

“tert-Butyl 2-azaspiro[3.3]heptan-6-ylcarbamate hydrochloride” is a solid at room temperature. It has a molecular weight of 262.78 and is stored at refrigerator temperature.

Scientific Research Applications

Synthesis and Development of Novel Compounds

tert-Butyl 2-azaspiro[3.3]heptan-6-ylcarbamate hydrochloride and its derivatives are explored for their potential in synthesizing novel compounds. Meyers et al. (2009) describe efficient synthetic routes to tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, a related compound useful for further selective derivation. This compound provides a convenient entry point to novel compounds accessing chemical space complementary to piperidine ring systems (Meyers et al., 2009).

Catalytic and Enantioselective Synthesis

In the context of medicinal chemistry, López et al. (2020) discuss a catalytic and enantioselective preparation of the (S)-4-methyleneproline scaffold, a versatile starting material often used in medicinal chemistry. This includes the transformation of tert-butyl (S)-4-methyleneprolinate into N-Boc-protected 5-azaspiro[2.4]heptane-6-carboxylic acid, key in the industrial synthesis of antiviral ledipasvir (López et al., 2020).

Spirocyclic Scaffolds in Drug Design

Radchenko et al. (2010) focus on the synthesis of 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and its derivative, 2-azaspiro[3.3]heptane-6-carboxylic acid. These novel amino acids are added to the family of sterically constrained amino acids for use in chemistry, biochemistry, and drug design (Radchenko et al., 2010).

Role in Antibacterial Drug Development

Odagiri et al. (2013) synthesized novel 7-[7-amino-7-methyl-5-azaspiro[2.4]heptan-5-yl]-8-methoxyquinolines with potent antibacterial activity against respiratory pathogens. This highlights the application of azaspirocycles in the development of new antibacterial drugs (Odagiri et al., 2013).

Chemical and Physicochemical Properties

Degorce et al. (2019) analyzed azaspiro[3.3]heptanes in a medicinal chemistry context, demonstrating their impact on lowering the lipophilicity of molecules, which is significant for drug discovery and development (Degorce et al., 2019).

Safety And Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.